Cas no 2703746-12-5 ((R)-5-Bromo-6-fluoro-2,3-dihydro-1H-inden-1-amine hydrochloride)

• Product Name: (R)-5-Bromo-6-fluoro-2,3-dihydro-1H-inden-1-amine hydrochloride
• CAS No: 2703746-12-5
• MF: C₉H₁₀BrClFN
• MW: 266.54
• CID: 5086405
• PubChem ID: 156022552
• Update Time: 2025-06-12

(R)-5-Bromo-6-fluoro-2,3-dihydro-1H-inden-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-5-Bromo-6-fluoro-2,3-dihydro-1H-inden-1-amine hydrochloride
• (1R)-5-Bromo-6-fluoro-2,3-dihydro-1h-inden-1-amine HCl
• 2703746-12-5
• (1R)-5-bromo-6-fluoro-2,3-dihydro-1H-inden-1-amine;hydrochloride
• (1R)-5-bromo-6-fluoro-2,3-dihydro-1H-inden-1-amine hydrochloride
• BS-48613
• F77528

• Inchi： 1S/C9H9BrFN.ClH/c10-7-3-5-1-2-9(12)6(5)4-8(7)11;/h3-4,9H,1-2,12H2;1H/t9-;/m1./s1
• InChI Key： WEWFFSRLUFIXDV-SBSPUUFOSA-N
• SMILES： FC1C(=CC2=C(C=1)[C@H](N)CC2)Br.Cl

Computed Properties

• Exact Mass: 264.96692g/mol
• Monoisotopic Mass: 264.96692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on (R)-5-Bromo-6-fluoro-2,3-dihydro-1H-inden-1-amine hydrochloride

Research Brief on (R)-5-Bromo-6-fluoro-2,3-dihydro-1H-inden-1-amine hydrochloride (CAS: 2703746-12-5)

The compound (R)-5-Bromo-6-fluoro-2,3-dihydro-1H-inden-1-amine hydrochloride (CAS: 2703746-12-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This chiral amine derivative, characterized by its bromo-fluoro substitution pattern on the inden scaffold, has been investigated for its role as a key intermediate or active pharmaceutical ingredient (API) in the development of novel drugs targeting central nervous system (CNS) disorders and other diseases.

Recent studies have focused on the synthesis and optimization of (R)-5-Bromo-6-fluoro-2,3-dihydro-1H-inden-1-amine hydrochloride, with particular emphasis on its enantioselective preparation. Researchers have employed advanced catalytic asymmetric methods, including transition metal-catalyzed hydrogenation and enzymatic resolution, to achieve high enantiomeric purity. The hydrochloride salt form has been preferred for its improved solubility and stability, which are critical for pharmaceutical formulations.

Pharmacological evaluations of this compound have revealed its potential as a modulator of neurotransmitter systems. Preliminary in vitro and in vivo studies suggest that it may interact with serotonin and dopamine receptors, making it a candidate for the treatment of psychiatric disorders such as depression and schizophrenia. Additionally, its unique structural features have prompted investigations into its anti-inflammatory and neuroprotective properties, with promising results in preclinical models of neurodegenerative diseases.

The molecular mechanism of action of (R)-5-Bromo-6-fluoro-2,3-dihydro-1H-inden-1-amine hydrochloride is currently under investigation. Recent findings indicate that it may influence intracellular signaling pathways, including those involving cyclic AMP (cAMP) and calcium ion flux. These insights have been derived from advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, which have elucidated its binding interactions with target proteins.

From a drug development perspective, the compound's pharmacokinetic profile has been a subject of active research. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) properties, with particular attention to its blood-brain barrier permeability. These investigations are crucial for determining its suitability as a CNS drug candidate and for guiding dosage regimen design in future clinical trials.

In conclusion, (R)-5-Bromo-6-fluoro-2,3-dihydro-1H-inden-1-amine hydrochloride represents a promising chemical entity with multiple potential therapeutic applications. Ongoing research continues to explore its full pharmacological potential while addressing challenges related to its synthesis scale-up and formulation development. The compound's unique structural and pharmacological properties position it as an important subject for future drug discovery efforts in the chemical biology and pharmaceutical fields.